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Compound of Interest

Cyclopropyldiphenylsulfonium
Compound Name:
tetrafluoroborate

Cat. No. B1362045

For Researchers, Scientists, and Drug Development Professionals

Cyclopropyldiphenylsulfonium tetrafluoroborate has emerged as a valuable reagent in
organic synthesis, primarily utilized as a precursor for the cyclopropylidene diphenylsulfurane
ylide. This ylide serves as a powerful tool for the construction of various cyclic and spirocyclic
frameworks, which are key structural motifs in numerous natural products and pharmaceutical
agents. This guide provides a comparative overview of the applications of
cyclopropyldiphenylsulfonium tetrafluoroborate, presenting available quantitative data,
detailed experimental protocols for key transformations, and a comparison with alternative
reagents.

Performance in Cyclopropanation and Annulation
Reactions

The primary application of cyclopropyldiphenylsulfonium tetrafluoroborate lies in its
conversion to the corresponding sulfur ylide, which then participates in reactions with a variety
of electrophiles. The ylide is typically generated in situ by treatment of the sulfonium salt with a
suitable base.

Synthesis of Cyclobutanones and y-Butyrolactones
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The ylide derived from cyclopropyldiphenylsulfonium tetrafluoroborate is particularly
effective in the synthesis of cyclobutanones and y-butyrolactones from aldehydes and ketones.
[1] The reaction proceeds via a nucleophilic attack of the ylide on the carbonyl carbon, followed
by an intramolecular rearrangement and ring expansion.

Unfortunately, a direct side-by-side quantitative comparison of cyclopropyldiphenylsulfonium
tetrafluoroborate with its trifluoromethanesulfonate counterpart or other cyclopropanating
agents specifically for the synthesis of cyclobutanones and y-butyrolactones is not readily
available in the reviewed literature. However, the general utility of this reagent for these
transformations is well-established.

The logical workflow for the generation of the active ylide and its subsequent reaction is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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